N-[2-(1,3-benzodioxol-5-yl)ethyl]-1-tert-butyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)ethyl]-1-tert-butyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H24N2O4/c1-18(2,3)20-10-13(9-16(20)21)17(22)19-7-6-12-4-5-14-15(8-12)24-11-23-14/h4-5,8,13H,6-7,9-11H2,1-3H3,(H,19,22)
• InChI Key: WGHXOERLEQZPFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(CC1=O)C(=O)NCCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

N-[2-(1,3-benzodioxol-5-yl)ethyl]-1-tert-butyl-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C18H24N2O4 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 332.17360725 g/mol and the complexity rating of the compound is 488. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Catalysis

Research in the field of chemical synthesis often involves the development of novel compounds with potential applications in catalysis, material science, and pharmaceuticals. For instance, the study of phosphine ligands and their application in asymmetric hydrogenation of functionalized alkenes demonstrates the importance of structural variations in chemical compounds for enhancing catalytic activities and selectivities. Such research is crucial for the development of efficient synthetic methodologies for pharmaceutical ingredients, showcasing the potential utility of complex molecules in catalysis and organic synthesis (Imamoto et al., 2012).

Material Science and Polymer Chemistry

In material science, the synthesis of novel polymers with unique properties is a key area of research. Studies on the synthesis of polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol illustrate the exploration of new materials with potential applications in various industries. These polymers exhibit high thermal stability and solubility in polar solvents, making them suitable for advanced material applications (Hsiao et al., 2000).

Pharmacology and Drug Development

In the pharmaceutical industry, the design and synthesis of molecules with potential therapeutic effects are of paramount importance. Research on benzamides and their analogs, for instance, has led to the discovery of compounds with neuroleptic and antipsychotic activities. These studies contribute to the understanding of structure-activity relationships and the development of new drugs for the treatment of various conditions (Iwanami et al., 1981).

Environmental and Safety Studies

Research on the genotoxicity of various chemicals, including those related to benzene and its derivatives, is critical for assessing environmental and health risks. Studies using comet assays to evaluate DNA damage induced by chemicals provide valuable insights into their potential hazards and inform regulatory decisions to ensure public safety (Chen et al., 2008).